Cas no 942474-40-0 (1-[2-Methyl-4-(methylsulphonyl)phenyl]-3-methylpiperazine)

• Product Name: 1-[2-Methyl-4-(methylsulphonyl)phenyl]-3-methylpiperazine
• CAS No: 942474-40-0
• MF: C₁₃H₂₀N₂O₂S
• MW: 268.375102043152
• CID: 2128600
• Update Time: 2023-08-03

1-[2-Methyl-4-(methylsulphonyl)phenyl]-3-methylpiperazine Chemical and Physical Properties

Names and Identifiers

• 1-[2-Methyl-4-(methylsulphonyl)phenyl]-3-methylpiperazine
• 1-[(2-METHYL-4-METHYLSULFONYL)PHENYL]-3-METHYLPIPERAZINE
• OR2720
• BB 0260190

• Inchi： 1S/C13H20N2O2S/c1-10-8-12(18(3,16)17)4-5-13(10)15-7-6-14-11(2)9-15/h4-5,8,11,14H,6-7,9H2,1-3H3
• InChI Key： BWDYUGMPCHGURQ-UHFFFAOYSA-N
• SMILES： S(C)(C1C=CC(=C(C)C=1)N1CCNC(C)C1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 377
• Topological Polar Surface Area: 57.8

Experimental Properties

• Melting Point: 104-105°C

1-[2-Methyl-4-(methylsulphonyl)phenyl]-3-methylpiperazine Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT